Cas no 335-67-1 (Perfluorooctanoic Acid)

• Product Name: Perfluorooctanoic Acid
• CAS No: 335-67-1
• MF: C₈HF₁₅O₂
• MW: 414.068395376205
• MDL: MFCD00004174
• CID: 36919
• PubChem ID: 9554
• Update Time: 2026-05-14

Perfluorooctanoic Acid Chemical and Physical Properties

Names and Identifiers

• Pentadecafluorooctanoic acid
• N-PERFLUOROOCTANOIC ACID
• PERFLUORO-N-OCTANOIC ACID
• PERFLUOROOCTANOIC ACID
• PERFLUOROHEPTANE CARBOXYLIC ACID
• PERFLUOROCAPRYLIC ACID
• RARECHEM AL BO 0424
• IPC-PFFA-8
• Pentadecafluorooctanoic Acid (ca. 5mmol)[Ion-Pair Reagent for LC-MS]
• Pentadecafluorooctanoic Acid High Grade [Ion-Pair Reagent for LC-MS]
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Pentadecafluorooctanoic acid
• IPC-PFFA-8 HG
• Pentadecafluorooctanoic acid solution
• Perfluorooctanoic Ac
• [14C]-Perfluorooctanoic acid
• A 5717
• EF 201
• Fluorad FC-26
• pentadecafluorocaprylic acid
• Pentadecafluorooctanoic Acid High Grade
• Perfluoroctanoic acid
• PERFLUOROOCTANOATE
• Perfluorooctanoic Acid High Grade
• perfluorooctylcarboxylic acid
• Pfoa
• PFOA,Perfluoro
• IPC-PFFA-8 (ca. 5mmol)
• Perfluorooctanoic Acid (ca. 5mmol)
• Perfluoroheptanecarboxylic acid
• Perfluorooctanoic Acid

• MDL： MFCD00004174
• Inchi： 1S/C8HF15O2/c9-2(10,1(24)25)3(11,12)4(13,14)5(15,16)6(17,18)7(19,20)8(21,22)23/h(H,24,25)
• InChI Key： SNGREZUHAYWORS-UHFFFAOYSA-N
• SMILES： C(=O)(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)O
• BRN： 1809678

Computed Properties

• Exact Mass: 413.97400
• Monoisotopic Mass: 413.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.7
• Melting Point: 55-56 °C (lit.)
• Boiling Point: 189 °C/736 mmHg(lit.)
• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
• Refractive Index: 1.387
• PH: 2.6 (1g/l, H2O, 20℃)
• Solubility: 3.4g/l
• Water Partition Coefficient: 3.4 g/L
• Stability/Shelf Life: Stable. Incompatible with bases, oxidizing agents, reducing agents.
• PSA: 37.30000
• LogP: 4.44510
• FEMA: 2364
• Color/Form: 100 μg/mL in methanol
• Sensitiveness: Sensitive to light
• Solubility: Not available

Perfluorooctanoic Acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：2
• Hazard Category Code： 22-34-52/53
• Safety Instruction： S26-S36/37/39-S45-S36/37
• RTECS：RH0781000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：T
• Storage Condition：2-8°C
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides